Cas no 1806913-71-2 (3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-methanol)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-methanol
• CAS No: 1806913-71-2
• MF: C₈H₈BrF₂NO
• MW: 252.056028366089
• CID: 4861887
• Update Time: 2025-05-24

3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-methanol

• Inchi： 1S/C8H8BrF2NO/c1-4-7(9)6(3-13)5(2-12-4)8(10)11/h2,8,13H,3H2,1H3
• InChI Key： HEUVVVWRIBUBFB-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=C(C(F)F)C=1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-methanol

Professional Introduction to 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-methanol (CAS No. 1806913-71-2)

3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-methanol, with the chemical identifier CAS No. 1806913-71-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its 3-bromo and 5-(difluoromethyl) substituents, along with a 2-methylpyridine-4-methanol backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural features of 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-methanol make it particularly useful in the development of novel therapeutic agents. The presence of a bromine atom at the third position allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce diverse pharmacophores. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a preferred moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of small molecule inhibitors targeting various disease pathways. The pyridine core of 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-methanol is a common scaffold in many pharmacological compounds due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This compound has been explored in the synthesis of potential inhibitors for enzymes involved in cancer metabolism and inflammation.

One of the most compelling aspects of 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-methanol is its versatility in synthetic chemistry. The combination of the bromo and hydroxymethyl functional groups provides multiple points for further derivatization, enabling chemists to tailor the compound for specific applications. For instance, the hydroxymethyl group can be oxidized to an aldehyde or ketone, or reduced to an alcohol, depending on the desired outcome. This flexibility has made it a popular choice for researchers looking to develop novel analogs with enhanced pharmacological properties.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for next-generation pesticides and herbicides. The structural motifs present in 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-methanol are known to exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation. Researchers have been particularly interested in its derivatives that incorporate additional fluorinated or brominated substituents, as these modifications often lead to increased potency and selectivity.

The synthesis of 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-methanol typically involves multi-step organic reactions starting from commercially available pyridine derivatives. The introduction of the bromo and difluoromethyl groups requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high efficiency.

In conclusion, 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-methanol (CAS No. 1806913-71-2) is a versatile and valuable intermediate in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an attractive building block for the synthesis of biologically active molecules targeting various diseases. As research continues to advance, this compound is expected to play an increasingly important role in the development of novel therapeutic agents and sustainable agricultural solutions.